Cas no 1181606-87-0 (3-2-(furan-2-yl)-1,3-thiazol-4-ylpropanoic acid)

• Product Name: 3-2-(furan-2-yl)-1,3-thiazol-4-ylpropanoic acid
• CAS No: 1181606-87-0
• CID: 4575668
• PubChem ID: 39245594
• Update Time: 2025-06-23

3-2-(furan-2-yl)-1,3-thiazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(FURAN-2-YL)-1,3-THIAZOL-4-YL]PROPANOIC ACID
• 3-2-(furan-2-yl)-1,3-thiazol-4-ylpropanoic acid

Additional information on 3-2-(furan-2-yl)-1,3-thiazol-4-ylpropanoic acid

3-2-(Furan-2-yl)-1,3-thiazol-4-ylpropanoic Acid: A Comprehensive Overview

3-2-(Furan-2-yl)-1,3-thiazol-4-ylpropanoic acid (CAS No. 1181606-87-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-2-(Furan-2-yl)-1,3-thiazol-4-ylpropanoic acid is a heterocyclic compound characterized by the presence of a furan ring and a thiazole ring linked through a propanoic acid moiety. The furan ring, a five-membered aromatic ring containing an oxygen atom, imparts unique electronic and steric properties to the molecule. The thiazole ring, a five-membered heterocycle with one sulfur and one nitrogen atom, further enhances the compound's stability and reactivity. The propanoic acid group provides the molecule with carboxylic acid functionality, which is crucial for its biological activity.

The molecular formula of 3-2-(Furan-2-yl)-1,3-thiazol-4-ylpropanoic acid is C₁₁H₉NO₃S, with a molecular weight of approximately 235.25 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of 3-2-(Furan-2-yl)-1,3-thiazol-4-ylpropanoic acid has been extensively studied in the literature. One of the most common approaches involves the reaction of 2-furfurylamine with bromoacetic acid in the presence of potassium thiocyanate to form the intermediate thioamide, followed by cyclization under acidic conditions to yield the desired thiazole derivative. This method has been optimized to achieve high yields and purity levels.

An alternative synthetic route involves the reaction of 2-furylacetonitrile with thiourea to form the corresponding thioamide, which is then treated with bromoacetic acid in an acidic medium to generate the target compound. This method offers advantages in terms of simplicity and cost-effectiveness.

Biological Activities

3-2-(Furan-2-yl)-1,3-thiazol-4-ylpropanoic acid has been investigated for its potential biological activities, particularly in the areas of anti-inflammatory, antioxidant, and anticancer properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, 3-2-(Furan-2-yl)-1,3-thiazol-4-ylpropanoic acid has demonstrated potent antioxidant activity by scavenging free radicals and reducing oxidative stress in various cellular models. This makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, preliminary studies have indicated that 3-2-(Furan-2-yl)-1,3-thiazol-4-ylpropanoic acid possesses anticancer activity against several cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction and caspase activation.

Clinical Applications and Research Developments

The potential therapeutic applications of 3-2-(Furan-2-yl)-1,3-thiazol-4-ylpropanoic acid have led to increased interest in its clinical development. Several preclinical studies have evaluated its efficacy in animal models of inflammatory diseases such as arthritis and colitis. These studies have shown promising results, with significant reductions in inflammation markers and improved disease outcomes.

In parallel with preclinical research, efforts are underway to optimize the pharmacokinetic properties of 3-2-(Furan-2-y l)-1 , 3-t hia z ol - 4-y lpr o p ano ic aci d strong > for improved bioavailability and reduced toxicity. Techniques such as prodrug design and nanoparticle encapsulation are being explored to enhance its therapeutic potential.

Conclusion

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